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Compound of Interest

Compound Name: Methyl 4-acetylbenzoate

Cat. No.: B1345656 Get Quote

An In-Depth Technical Guide to Methyl 4-acetylbenzoate

This guide provides essential technical data and a conceptual experimental workflow for

Methyl 4-acetylbenzoate, tailored for researchers, scientists, and professionals in drug

development.

Core Compound Identification
Methyl 4-acetylbenzoate is an aromatic ketone with the chemical formula C₁₀H₁₀O₃.[1][2] It is

recognized by its CAS number 3609-53-8.[1][2][3][4][5][6] This compound serves as a valuable

building block in various chemical syntheses.

Physicochemical Properties
The quantitative properties of Methyl 4-acetylbenzoate are summarized below. This data is

crucial for experimental design, including reaction setup, solvent selection, and purification

methods.
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Property Value Source

CAS Number 3609-53-8 [1][2][3]

Molecular Formula C₁₀H₁₀O₃ [1][4][6]

Molecular Weight 178.18 g/mol [1][4][6]

Melting Point 93-96 °C [3][7]

Boiling Point 295.6 ± 23.0 °C at 760 mmHg [3]

Density 1.1 ± 0.1 g/cm³ [3]

Flash Point 129.3 ± 22.7 °C [3]

Experimental Workflow
The following diagram illustrates a generalized workflow for the procurement, characterization,

and application of a chemical standard such as Methyl 4-acetylbenzoate in a research

context. This logical flow ensures material integrity and leads to the generation of reliable

experimental data.
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Conceptual Workflow for Chemical Compound Utilization

1. Procurement & Verification

2. Experimental Application

3. Analysis & Reporting

Source Compound
(Methyl 4-acetylbenzoate)

Verify Purity & Identity
(e.g., NMR, GC-MS)

Design Synthesis Protocol
or Assay

Proceed if Verified

Execute Experiment
(e.g., Reaction, Dose-Response)

Isolate & Purify Product(s)

Characterize Results
(Spectroscopy, Chromatography)

Data Analysis & Reporting

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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